Cas no 61429-80-9 (3(2H)-Benzofuranone, 6-hydroxy-2-[(3-hydroxyphenyl)methylene]-)

• Product Name: 3(2H)-Benzofuranone, 6-hydroxy-2-[(3-hydroxyphenyl)methylene]-
• CAS No: 61429-80-9
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• CID: 479807
• PubChem ID: 6217199
• Update Time: 2025-04-19

3(2H)-Benzofuranone, 6-hydroxy-2-[(3-hydroxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone, 6-hydroxy-2-[(3-hydroxyphenyl)methylene]-
• 6-hydroxy-2-[(3-hydroxyphenyl)methylidene]-1-benzofuran-3-one
• 6-Hydroxy-2-(3-hydroxybenzylidene)benzofuran-3(2H)-one
• 61429-80-9
• AKOS001332979

• Inchi： 1S/C15H10O4/c16-10-3-1-2-9(6-10)7-14-15(18)12-5-4-11(17)8-13(12)19-14/h1-8,16-17H/b14-7+
• InChI Key： ZVSCXJXQVYHWIJ-VGOFMYFVSA-N
• SMILES： O1/C(=C/C2C=CC=C(C=2)O)/C(C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 254.0579
• Monoisotopic Mass: 254.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids